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Compound of Interest

Compound Name: 5-Bromo-2,4-dichlorobenzoic acid

Cat. No.: B1288886

An In-depth Technical Guide to 5-Bromo-2,4-dichlorobenzoic Acid

This guide provides a detailed overview of the chemical properties, molecular structure, and a
representative synthetic protocol for 5-Bromo-2,4-dichlorobenzoic acid, a halogenated
aromatic carboxylic acid. The information is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Molecular Properties

The fundamental chemical and physical properties of 5-Bromo-2,4-dichlorobenzoic acid are
summarized below. This data is essential for its application in experimental and industrial

settings.
Property Value References
) 5-Bromo-2,4-dichlorobenzoic
Chemical Name _ [1][2][3]
acid

CAS Number 791137-20-7 [1113114]
Molecular Formula C7H3BrCl20:2 [11[3114]
Molecular Weight 269.91 g/mol [3114]

Molecular Structure
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The molecular structure of 5-Bromo-2,4-dichlorobenzoic acid consists of a benzene ring
substituted with a carboxylic acid group, two chlorine atoms, and one bromine atom at

positions 2, 4, and 5, respectively.
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Molecular structure of 5-Bromo-2,4-dichlorobenzoic acid.

Experimental Protocols

Synthesis of 5-Bromo-2,4-dichlorobenzoic acid

A representative method for the synthesis of 5-Bromo-2,4-dichlorobenzoic acid involves the

bromination of 2,4-dichlorobenzoic acid.[3]

Materials:

e 2.,4-dichlorobenzoic acid (10.00 g, 52.35 mmol)
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e Chlorosulfonic acid (50.00 mL)
e Bromine (4.18 g, 26.18 mmol, 1.34 mL)
o Sulfur (83.94 mg, 2.62 mmol)

Procedure:

A solution is prepared by dissolving 2,4-dichlorobenzoic acid in chlorosulfonic acid.[3]

Bromine and sulfur are subsequently added to the solution.[3]

The reaction mixture is then heated to 70°C.[3]

The mixture is maintained at this temperature for 16 hours to allow the reaction to proceed to
completion.[3]

The logical workflow for this synthesis is outlined in the diagram below.
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Start: Prepare Reagents

Dissolve 2,4-dichlorobenzoic acid
in chlorosulfonic acid

:

Add Bromine and Sulfur
to the solution

:

Heat the reaction mixture
to 70°C

'

Maintain temperature
for 16 hours

Product:
5-Bromo-2,4-dichlorobenzoic acid

Click to download full resolution via product page

Workflow for the synthesis of 5-Bromo-2,4-dichlorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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